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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction Calcium picrate, the calcium salt of picric acid (2,4,6-trinitrophenol), is a highly

hazardous material classified as an explosive. It is formed when picric acid comes into contact

with calcium-containing materials like concrete or plaster.[1][2][3][4] Like other metal picrates,

calcium picrate is extremely sensitive to shock, friction, and heat, potentially more so than

picric acid itself.[2][5][6] When dry, it poses a significant detonation hazard.[2] These

application notes provide detailed procedures and safety data essential for mitigating the risks

associated with the handling and storage of calcium picrate in a laboratory environment.

Adherence to these protocols is critical for ensuring personnel safety and preventing

catastrophic incidents.

Quantitative Data Summary
The following table summarizes key quantitative properties of Calcium Picrate and its parent

compound, Picric Acid, for reference.
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Property Value Source

Calcium Picrate

Chemical Formula C₁₂H₄CaN₆O₁₄ [7][8]

Molecular Weight 496.27 g/mol [7][9]

Activation Energy

(Decomposition)
140.3 kJ/mol [5]

Crystalline Water (Stable

Form)
4.8 H₂O [5]

Picric Acid (Parent Compound)

CAS Number 88-89-1 [2]

Molecular Weight 229.1 g/mol [10]

Melting Point 121.8 °C (251.2 °F) [6][10]

Explosion Temperature > 300 °C (572 °F) [6][11]

Water Solubility ~1% [6][10]

OSHA Permissible Exposure

Limit (PEL)
0.1 mg/m³ [11]

Experimental & Safety Protocols
Adherence to the following protocols is mandatory when working with or storing calcium
picrate. A logical workflow for these procedures is illustrated in the diagram below.

Caption: Logical workflow for the safe handling and storage of Calcium Picrate.

Protocol for Receiving and Initial Inspection
Restrict Access: Only personnel trained in handling explosives should receive or open

packages of calcium picrate.

Visual Inspection: Before accepting or handling, carefully inspect the container.
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Signs of Danger: Look for evidence of dried picrate crystals on the exterior of the container

or in the threads of the cap. Check for container damage or leaks.[2]

Metal Components: Immediately reject and report any container that has a metal lid or

metal components in contact with the substance. Picrates form highly shock-sensitive

salts with metals like copper, lead, iron, and zinc.[1][2][6][12]

Emergency Procedure: If the container appears compromised, has external crystal

formation, or a metal cap is present:

DO NOT TOUCH OR MOVE THE BOTTLE.[1][13]

Immediately secure the area, restrict all access, and contact your institution's

Environmental Health & Safety (EHS) or local bomb disposal unit.[1][13]

Protocol for Handling and Dispensing
Personal Protective Equipment (PPE):

Hand Protection: Wear double-layered nitrile, neoprene, or butyl gloves.[3][14]

Eye Protection: ANSI-approved chemical splash goggles are required. A face shield

should be worn over the goggles if there is a splash potential.[13]

Body Protection: A flame-resistant lab coat should be worn and fully buttoned.[13]

Controlled Environment: All handling and dispensing operations must be performed within a

certified chemical fume hood. The work surface should be protected with plastic-backed

absorbent pads.[3][4]

Dispensing Tools:NEVER use metal spatulas or tools. Use only non-metallic (e.g., plastic,

ceramic, or wood) spatulas to handle the material.[2][4][14]

Prevent Drying: Calcium picrate, like picric acid, becomes dangerously explosive when it

dries out.[2] Ensure the material remains wetted to at least 10% water content by weight.[1]

[4]
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Resealing Container: After dispensing, meticulously clean the container's neck, cap, and

threads with a cloth dampened with distilled water to prevent the formation of explosive

crystals.[3][4][14] Seal the cap tightly and wrap with parafilm.

Protocol for Storage and Monitoring
Labeling: All containers must be clearly labeled with "CALCIUM PICRATE - EXPLOSIVE

HAZARD WHEN DRY," the date received, and the date opened.[2][3][13]

Container: Store in the original glass or plastic container. Ensure the cap is not metal. Place

the primary container inside a compatible and unbreakable secondary container.[13][14]

Location:

Store in a cool, dry, well-ventilated area away from direct sunlight and sources of heat,

shock, or friction.[2][4]

Protect from freezing temperatures.[3][14]

Store separately from incompatible materials, including other explosives, oxidizers,

reducing agents, metals, and bases.[4][14] Do not store on concrete floors, which can lead

to the formation of friction-sensitive calcium picrate.[2][6][10]

Inventory and Monitoring:

Maintain a minimal inventory. Purchase only the smallest quantity necessary.[2][4]

Visually inspect stored containers at least quarterly. Check for adequate hydration and any

signs of crystal formation around the cap.[13]

Maintain an inspection log posted near the storage location.[13]

Dispose of the material within two years of the purchase date.[2][13]

Protocol for Spill and Emergency Response
Small Spills (inside a fume hood):
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Do not allow spilled material to dry.

Use a spill response pad or pillow dampened with water to absorb the material.[3]

Place the absorbent material into a labeled plastic or glass container, add water to keep it

wet, and seal for hazardous waste disposal.[2][3]

Thoroughly decontaminate the spill site with a wet cloth.

Large Spills or Spills Outside a Fume Hood:

Evacuate the area immediately.

Alert personnel and restrict access.

Contact your institution's EHS for emergency response.

Exposure:

Skin/Eye Contact: Immediately flush the affected area with copious amounts of water for at

least 20-30 minutes. Remove contaminated clothing while flushing. Seek immediate

medical attention.[4]

Inhalation: Move the exposed person to fresh air. Seek medical attention.[6]

Ingestion: Ingestion of 1-2 grams can cause severe poisoning.[3][12] Seek immediate

medical attention.

Protocol for Disposal
NEVER dispose of calcium picrate or picrate-contaminated waste in the regular trash or

down the drain. It can react with metal pipes to form explosive salts.[12]

All waste, including empty containers, contaminated PPE, and spill cleanup materials, must

be collected as hazardous waste.

Keep all solid waste wetted with water in a sealed, clearly labeled plastic container until it is

collected by EHS for proper disposal, likely via incineration.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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